Cas no 6126-22-3 (3-Amino-5-pyrazolone)

• Product Name: 3-Amino-5-pyrazolone
• CAS No: 6126-22-3
• MF: C₃H₅N₃O
• MW: 99.0912997722626
• MDL: MFCD01084003
• CID: 46419
• PubChem ID: 24859961
• Update Time: 2024-01-23

3-Amino-5-pyrazolone Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1H-pyrazol-5(4H)-one
• 3-Amino-5-hydroxypyrazole
• 3-Amino-5-hydroxy-1H-pyrazole
• 3-Amino-5-pyrazolone
• 3-AMINO-1H-PYRAZOL-5-OL
• 3-amino-5-oxo-4,5-dihydropyrazole
• 3-amino-5-oxopyrazoline
• 3-amino-5-pyrazolinone
• 3-amino-pyrazol-2-en-5-one
• 3-aminopyrazolin-5-one
• 5-amino-1,2-dihydro-pyrazol-3-one
• 5-AMINO-3-PYRAZOLOL
• 5-AMINO-3-PYRAZOLONE
• 5-AMINOPYRAZOL-3-OL
• 5-Amino-2,4-dihydro-3H-pyrazol-3-one
• 5-Hydroxy-3-aminopyrazole
• 3-Amino-2-pyrazolin-5-one
• 5-Amino-2,3-dihydro-1H-pyrazol-3-one
• LABOTEST-BB LT00080762
• 5-AMINO-3-HYDROXYPYRAZOLE

• MDL： MFCD01084003
• Inchi： 1S/C3H5N3O/c4-2-1-3(7)6-5-2/h1H2,(H2,4,5)(H,6,7)
• InChI Key： UELIBMUMKLRTKJ-UHFFFAOYSA-N
• SMILES： N1=C(N)CC(=O)N1
• BRN： 507793

Computed Properties

• Exact Mass: 99.04330
• Monoisotopic Mass: 99.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: -0.7
• Topological Polar Surface Area: 67.2A^2

Experimental Properties

• Color/Form: With white crystalline powder
• Density: 1.3131 (rough estimate)
• Melting Point: 214 °C (dec.) (lit.)
• Boiling Point: 185.55°C (rough estimate)
• Refractive Index: 1.4500 (estimate)
• Solubility: 可溶于DMSO（略微加热）、甲醇（略微加热）
• PSA: 74.93000
• LogP: 0.27870
• Solubility: Soluble in water
• pka: 12.37±0.40(Predicted)

3-Amino-5-pyrazolone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds